Cas no 1531660-53-3 (2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one)

• Product Name: 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one
• CAS No: 1531660-53-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5703847
• PubChem ID: 79857552
• Update Time: 2025-10-31

2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125060
• AKOS018416392
• 1531660-53-3
• SCHEMBL21663136
• 2,2-dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one
• Cyclopentanone, 2,2-dimethyl-5-(2-methyl-1-oxopropyl)-
• 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one

• Inchi： 1S/C11H18O2/c1-7(2)9(12)8-5-6-11(3,4)10(8)13/h7-8H,5-6H2,1-4H3
• InChI Key： VBEUGCKLLKLFRB-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C)C)=O)CCC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 260.0±23.0 °C(Predicted)
• pka: 10.87±0.40(Predicted)

Additional information on 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one

2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one: A Comprehensive Overview

The compound 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one (CAS No. 1531660-53-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclic ketones and is characterized by its cyclopentanone backbone, which is substituted with specific groups that confer it distinct chemical properties. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and material science.

Cyclopentanone derivatives like 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one are known for their stability and reactivity. The presence of the cyclopentane ring provides a rigid framework that can be further functionalized to introduce desired properties. The dimethyl groups at the 2-position add bulk to the molecule, influencing its steric interactions and solubility characteristics. Meanwhile, the 2-methylpropanoyl group at the 5-position introduces a branched aliphatic chain, which can enhance the molecule's lipophilicity and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in *Organic Chemistry Frontiers* explored the use of enantioselective catalysis to synthesize this compound with high optical purity. The authors demonstrated that the stereochemistry of the molecule significantly impacts its biological activity, making it a promising candidate for drug development.

In terms of applications, 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one has shown potential as a building block in organic synthesis. Its ability to undergo various transformations, such as Michael additions and organocatalytic reactions, makes it versatile in constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive molecules with anti-inflammatory and anticancer properties.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in laboratory settings. Additionally, its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, suggesting potential applications in photonic materials.

From an environmental perspective, studies have evaluated the biodegradability of cyclopentanone derivatives like this compound. Results indicate that under aerobic conditions, it undergoes rapid degradation by microbial action, reducing its environmental footprint. This makes it a more sustainable choice compared to other synthetic compounds with longer persistence in the environment.

In conclusion, 2,2-Dimethyl-5-(2-methylpropanoyl)cyclopentan-1-one (CAS No. 1531660-53-3) is a multifaceted compound with significant potential across various industries. Its unique structure enables diverse applications ranging from drug discovery to material science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in modern chemistry.